N-[4-(methylthio)benzyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide

• IUPAC Name: N-[(4-methylsulfanylphenyl)methyl]-6-oxo-1-(pyridin-2-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H23N3O2S/c1-26-18-8-5-15(6-9-18)12-22-20(25)16-7-10-19(24)23(13-16)14-17-4-2-3-11-21-17/h2-6,8-9,11,16H,7,10,12-14H2,1H3,(H,22,25)
• InChI Key: UEGXTMAPBRLPQM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CNC(=O)C2CCC(=O)N(C2)CC3=CC=CC=N3
• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol

Description

N-[4-(methylthio)benzyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, TAK-659, and is classified as a kinase inhibitor. Kinase inhibitors are a class of drugs that are used to target specific enzymes involved in cell signaling pathways. TAK-659 has been shown to have a potent inhibitory effect on several key kinases, making it a promising candidate for research applications.

Mechanism of Action

TAK-659 works by inhibiting several key kinases involved in cell signaling pathways. These kinases play a critical role in cell growth, proliferation, and survival, and their dysregulation is often associated with cancer and other diseases. By inhibiting these kinases, TAK-659 can disrupt the signaling pathways that drive disease progression, leading to decreased cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of TAK-659 have been studied extensively in vitro and in vivo. In vitro studies have shown that TAK-659 can inhibit the growth and proliferation of cancer cells, as well as modulate immune cell function. In vivo studies have shown that TAK-659 can reduce tumor growth and improve survival in animal models of cancer.

Advantages and Limitations for Lab Experiments

TAK-659 has several advantages as a research tool, including its potent inhibitory effect on several key kinases, its availability as a commercially available compound, and its well-characterized mechanism of action. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its safety and efficacy.

Future Directions

There are several potential future directions for research on TAK-659. One area of interest is in the development of new cancer therapies that target specific kinases involved in cancer cell growth and proliferation. TAK-659 may also have potential applications in the treatment of autoimmune diseases, where it could be used to modulate immune cell function. Further studies are needed to fully understand the potential benefits and limitations of TAK-659 as a research tool and potential therapeutic agent.

Synthesis Methods

The synthesis of TAK-659 involves several steps, starting with the reaction of 4-(methylthio)benzylamine with 2-pyridinecarboxaldehyde to form an intermediate product. This intermediate is then reacted with piperidine-3-carboxylic acid to yield the final product, TAK-659. The synthesis of TAK-659 has been described in detail in several scientific publications, and the compound is commercially available for research purposes.

Scientific Research Applications

TAK-659 has been studied extensively for its potential applications in scientific research. One of the main areas of interest is in the field of cancer research, where it has been shown to have a potent inhibitory effect on several key kinases involved in cancer cell growth and proliferation. TAK-659 has also been studied for its potential applications in the treatment of autoimmune diseases, where it has been shown to have a beneficial effect on immune cell function.